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Compound of Interest

Compound Name: Acetochlor-d11

CAS No.: 1189897-44-6

Cat. No.: B562964

Get Quote

In the realm of environmental monitoring and toxicological research, the accurate quantification

of herbicides like Acetochlor is of paramount importance. Acetochlor is a widely used pre-

emergence herbicide from the chloroacetanilide class, employed to control annual grasses and

certain broadleaf weeds, particularly in corn and soybean cultivation.[1][2] However, its

prevalence has led to concerns about its environmental fate and potential health risks, as it is

frequently detected in natural waters and is classified as a probable human carcinogen.[1][3]

To achieve reliable and reproducible quantification of Acetochlor in complex matrices such as

water, soil, or biological tissues, analytical scientists rely on a robust methodology. A

cornerstone of this methodology is the use of an internal standard. This guide provides a

detailed overview of Acetochlor-d11, the deuterium-labeled analogue of Acetochlor, and its

critical role as an internal standard in modern analytical workflows.

Core Physicochemical Properties of Acetochlor-d11
Acetochlor-d11 is a synthetic molecule where eleven hydrogen atoms in the parent Acetochlor

structure have been replaced with deuterium atoms. This isotopic substitution is key to its
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function, as it increases the mass of the molecule without significantly altering its chemical and

physical properties.

Property Value Source(s)

CAS Number 1189897-44-6 [4][5][6]

Molecular Weight 280.83 g/mol [4][6][7]

Molecular Formula C₁₄H₉D₁₁ClNO₂ [4][5]

IUPAC Name

2-chloro-N-(ethoxymethyl)-N-

[3,4,5-trideuterio-2-(1,1,2,2,2-

pentadeuterioethyl)-6-

(trideuteriomethyl)phenyl]aceta

mide

[7][8]

Common Synonyms

2-Chloro-N-(ethoxy-methyl)-N-

(2-ethyl-6-methylphenyl-

d11)acetamide; 2′-Ethyl-6′-

methyl-N-(ethoxymethyl)-2-

chloroacetanilide-d11

[4][5]

Isotopic Enrichment ≥98 atom % D [8][9]

Unlabeled CAS 34256-82-1 [8]

The Scientific Rationale: Why Use a Stable Isotope-
Labeled Internal Standard?
In quantitative analysis, particularly with techniques like Liquid Chromatography-Mass

Spectrometry (LC-MS), variability can be introduced at multiple stages, from sample extraction

to instrument injection. An internal standard (IS) is a compound added in a known, constant

amount to every sample, calibrator, and quality control sample. The IS acts as a reference point

to correct for these variations.

The ideal IS co-elutes chromatographically and exhibits similar ionization efficiency in the mass

spectrometer to the target analyte. This is where Acetochlor-d11 excels. Because its chemical

structure is nearly identical to Acetochlor, it behaves in the same way during:
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Sample Extraction and Cleanup: Any loss of the target analyte during solid-phase extraction

or liquid-liquid extraction will be mirrored by a proportional loss of Acetochlor-d11.

Chromatographic Separation: It will travel through the LC column at virtually the same rate

as the native Acetochlor.

Mass Spectrometric Ionization: It will ionize with the same efficiency in the MS source.

The key difference is its higher mass, which allows the mass spectrometer to detect and

quantify it independently from the unlabeled Acetochlor. By measuring the ratio of the analyte's

signal to the internal standard's signal, analysts can correct for variations, ensuring a highly

accurate and precise final concentration measurement. This self-validating system is the

foundation of trustworthy quantitative bioanalysis.[5]

Experimental Protocol: Quantifying Acetochlor in
Water Samples via SPE and LC-MS/MS
This section details a standard protocol for the determination of Acetochlor in surface water,

utilizing Acetochlor-d11 as an internal standard.

1. Preparation of Standards and Reagents

Stock Solutions: Prepare 1 mg/mL stock solutions of native Acetochlor and Acetochlor-d11
in methanol.

Working Standard Solutions: Create a series of calibration standards by serially diluting the

Acetochlor stock solution. Spike each calibration level with the Acetochlor-d11 working

solution to a final concentration of 10 ng/mL.

Internal Standard Spiking Solution: Prepare a dilute working solution of Acetochlor-d11
(e.g., 1 µg/mL) for spiking water samples.

2. Sample Preparation: Solid-Phase Extraction (SPE)

Sample Collection: Collect 100 mL of water in a clean glass container.
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Spiking: Add a precise volume of the Acetochlor-d11 internal standard spiking solution to

the 100 mL water sample. For example, add 10 µL of a 1 µg/mL solution to achieve a

concentration of 10 ng/mL.

SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge by

passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to

go dry.

Sample Loading: Load the spiked water sample onto the SPE cartridge at a flow rate of

approximately 5 mL/min.

Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

Elution: Elute the analyte and internal standard from the cartridge with 5 mL of methanol into

a clean collection tube.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50

water:acetonitrile) for LC-MS/MS analysis.

3. LC-MS/MS Analysis

Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance

liquid chromatography (HPLC) system.

LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1%

formic acid.

Ionization: Electrospray Ionization (ESI) in positive mode.

MS/MS Transitions (MRM): Monitor specific precursor-to-product ion transitions for both

compounds. For example:

Acetochlor: m/z 270.1 → 148.1
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Acetochlor-d11: m/z 281.1 → 159.1

4. Data Analysis

Integrate the peak areas for both the Acetochlor and Acetochlor-d11 MRM transitions.

Calculate the Response Ratio (Analyte Peak Area / IS Peak Area) for each calibration

standard.

Construct a calibration curve by plotting the Response Ratio against the known

concentration of each standard.

Calculate the Response Ratio for the unknown samples and determine their concentration

using the linear regression equation from the calibration curve.

Workflow Visualization
The following diagram illustrates the complete analytical workflow for the quantification of

Acetochlor using Acetochlor-d11.
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Caption: Workflow for Acetochlor quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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